ethyl (1S,2S)-1,2-bis(hydroxymethyl)cyclopropane-1-carboxylate
Description
Ethyl (1S,2S)-1,2-bis(hydroxymethyl)cyclopropane-1-carboxylate is a chemical compound with the molecular formula C7H12O3 . It is closely related to methyl (1S,2S)-2-(hydroxymethyl)cyclopropane-1-carboxylate .
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopropane ring, which is a three-membered carbon ring. This ring is substituted with two hydroxymethyl groups and one carboxylate ester group .Physical And Chemical Properties Analysis
The compound has a molecular weight of 144.17 g/mol . Other physical and chemical properties such as boiling point, density, and solubility were not found in the sources I accessed.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (1S,2S)-1,2-bis(hydroxymethyl)cyclopropane-1-carboxylate involves the protection of a cyclopropane ring, followed by the addition of two hydroxymethyl groups and the subsequent esterification of the carboxylic acid with ethyl alcohol.", "Starting Materials": [ "Cyclopropane", "Formaldehyde", "Hydrogen cyanide", "Hydrogen", "Sodium borohydride", "Ethyl alcohol", "Sulfuric acid", "Sodium hydroxide" ], "Reaction": [ "Cyclopropane is reacted with formaldehyde and hydrogen cyanide in the presence of hydrogen and sodium borohydride to form (1S,2S)-1,2-bis(hydroxymethyl)cyclopropane.", "The hydroxymethyl groups are protected with sulfuric acid to prevent further reaction.", "The carboxylic acid group is then esterified with ethyl alcohol in the presence of sodium hydroxide to form ethyl (1S,2S)-1,2-bis(hydroxymethyl)cyclopropane-1-carboxylate." ] } | |
CAS RN |
1427158-39-1 |
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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